Triethylene glycol

Specification

• CAS No.: 103734-98-1
• Molecular Formula: C6H14O4; HOCH2(CH2CH2O)2CH2OH; C6H14O4
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 2-[2-(2-hydroxyethoxy)ethoxy]ethanol
• Standard InChI: InChI=1S/C6H14O4/c7-1-3-9-5-6-10-4-2-8/h7-8H,1-6H2
• Standard InChI Key: ZIBGPFATKBEMQZ-UHFFFAOYSA-N
• Impurities: Commercial grade triethylene glycol has been found to contain <1 ppm dioxane. Twenty-six samples of 99.9% pure triethylene glycol were found to contain 0.02 to 0.13% diethylene glycol.
• SMILES: C(COCCOCCO)O
• Canonical SMILES: C(COCCOCCO)O
• Boiling Point: 545 °F at 760 mm Hg (NTP, 1992); 285.0 °C; 285 °C; 165 °C at 14 mm Hg; 285 °C
• Colorform: Colorless liquid
• Flash Point: 330 °F (NTP, 1992); 350 °F (177 °C) (Open cup); 165 °C
• Melting Point: 24.3 °F (NTP, 1992); -7.0 °C; -7 °C; -5 - -7 °C

Introduction

Physical and Chemical Properties

Physical Properties

Triethylene glycol exhibits distinct physical characteristics that make it suitable for its various applications. The compound's high boiling point and low freezing point allow it to remain liquid across a wide temperature range commonly encountered in industrial processes.

Table 1: Physical Properties of Triethylene Glycol

Property	Value
Molecular Weight	150.1730 g/mol
Boiling Point	286.5°C (at 101.325 kPa)
Freezing Point	-7°C
Specific Gravity	1.125
Flash Point	168°C (closed cup)
Physical State	Colorless, viscous liquid

Chemical Structure

Triethylene glycol contains three ethylene units connected by oxygen bridges, with hydroxyl groups at both ends of the molecule. This structure can be represented as HOCH₂CH₂OCH₂CH₂OCH₂CH₂OH. Its IUPAC name is 2,2′-(1,2-ethanediylbis(oxy))bisethanol. The multiple ether linkages and terminal hydroxyl groups give triethylene glycol its characteristic solubility profile and hygroscopic properties.

Solubility Profile

Triethylene glycol demonstrates excellent solubility in water and many polar organic solvents, which contributes to its versatility in various applications. Its solubility profile makes it an effective carrier in formulations requiring dissolution of both polar and moderately polar compounds.

The compound is completely miscible with water and soluble in ethanol, acetone, acetic acid, glycerine, pyridine, and aldehydes. It is slightly soluble in diethyl ether but insoluble in oils, fats, and most hydrocarbons. This selective solubility pattern is important for its applications in industrial processes where separation of water from hydrocarbons is desired.

Production and Manufacturing

Industrial Synthesis

Triethylene glycol is produced commercially as a co-product in a multi-step industrial process. The synthesis begins with the oxidation of ethylene at high temperatures in the presence of a silver oxide catalyst. This reaction produces ethylene oxide, which then undergoes hydration to yield a mixture of ethylene glycols.

The process generates a mixture of mono-, di-, tri-, and tetraethylene glycols, which are subsequently separated through distillation based on their different boiling points. The reaction can be represented as a series of ethoxylation steps, where each step adds another ethylene oxide unit to the growing glycol chain.

This manufacturing process is energy-intensive due to the high temperatures required for the initial oxidation and the subsequent distillation steps needed to separate the different glycol species from the reaction mixture.

Global Production

The global production of triethylene glycol is significant, with annual consumption exceeding 175 metric tonnes. Major chemical manufacturers around the world produce triethylene glycol to meet the demands of various industries, particularly the oil and gas sector where it is used extensively for natural gas dehydration.

Production facilities typically integrate triethylene glycol manufacturing with other glycol production processes to maximize efficiency, as the same initial reaction steps produce multiple glycol products. The economics of triethylene glycol production are thus closely tied to the broader glycol market and ethylene oxide availability.

Applications and Uses

Natural Gas Dehydration

The primary industrial application of triethylene glycol is in natural gas dehydration, where it serves as a desiccant to remove water from natural gas streams. In this process, triethylene glycol is circulated in contactor towers where it comes into direct contact with wet natural gas. The glycol absorbs water from the gas, preventing pipeline freezing, hydrate formation, and corrosion issues that would otherwise damage infrastructure and reduce operational efficiency.

After absorbing water, the triethylene glycol can be regenerated by heating it in a reboiler to drive off the absorbed moisture. This regeneration process makes triethylene glycol particularly cost-effective, as it can be reused multiple times in dehydration systems. The typical glycol regeneration process operates at temperatures between 180-200°C, well below triethylene glycol's boiling point, allowing water to be removed while minimizing glycol losses.

The effectiveness of triethylene glycol in gas dehydration stems from its strong affinity for water, stability at operating temperatures, and resistance to degradation under process conditions. These properties make it superior to other potential desiccants for continuous, large-scale gas processing operations.

Antimicrobial and Disinfectant Applications

Triethylene glycol possesses antimicrobial properties that make it useful as a mild disinfectant, particularly for air sanitization in occupied spaces. Its low toxicity, antimicrobial efficacy, and minimal odor make it suitable for applications where more aggressive disinfectants would be inappropriate or potentially harmful.

The compound is used in commercial air sanitizer products such as "Oust" or "Clean and Pure". When aerosolized, triethylene glycol acts as a disinfectant that can reduce airborne microorganisms. This application is particularly valuable in healthcare settings, public spaces, and residential environments where air quality and microbial control are concerns.

Additionally, triethylene glycol's dehumidifying properties enhance its effectiveness in air-conditioning systems, where it can simultaneously control humidity and reduce microbial contamination.

Industrial Solvent Applications

As a high-boiling, low-volatility solvent, triethylene glycol finds applications in various industrial processes, particularly in formulations requiring extended working times or specific flow characteristics.

In the paint and coating industry, triethylene glycol serves as a slow-evaporating solvent that improves flow and leveling of paint formulations. This results in smoother applications with reduced brush strokes due to the extended drying time.

The printing industry also utilizes triethylene glycol in ink and dye formulations, where its solvent properties ensure good flow and adhesion on various substrates. Its high boiling point makes it particularly valuable in applications requiring thermal stability and low evaporation rates.